N-[4-(isobutyrylamino)-3-methoxyphenyl]-2-methylbenzamide

• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol
• IUPAC Name: N-[3-methoxy-4-(2-methylpropanoylamino)phenyl]-2-methylbenzamide
• InChI: InChI=1S/C19H22N2O3/c1-12(2)18(22)21-16-10-9-14(11-17(16)24-4)20-19(23)15-8-6-5-7-13(15)3/h5-12H,1-4H3,(H,20,23)(H,21,22)
• InChI Key: GUIGUNAYPIFAKZ-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1C(=O)NC2=CC(=C(C=C2)NC(=O)C(C)C)OC

Description

N-[4-(isobutyrylamino)-3-methoxyphenyl]-2-methylbenzamide, also known as IB-MECA, is a synthetic compound that belongs to the class of adenosine analogs. It has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and autoimmune disorders.

Mechanism of Action

N-[4-(isobutyrylamino)-3-methoxyphenyl]-2-methylbenzamide exerts its effects by binding to the adenosine A3 receptor, which is a G protein-coupled receptor that is widely expressed in various tissues and cells. Activation of the A3 receptor by N-[4-(isobutyrylamino)-3-methoxyphenyl]-2-methylbenzamide leads to a cascade of intracellular signaling events, including the activation of protein kinase C, inhibition of adenylate cyclase, and modulation of ion channels. These signaling events ultimately result in the biological effects of N-[4-(isobutyrylamino)-3-methoxyphenyl]-2-methylbenzamide.
Biochemical and Physiological Effects:
N-[4-(isobutyrylamino)-3-methoxyphenyl]-2-methylbenzamide has been shown to have a broad range of biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit angiogenesis. It also exhibits anti-inflammatory effects by reducing the production of pro-inflammatory cytokines and chemokines. In addition, N-[4-(isobutyrylamino)-3-methoxyphenyl]-2-methylbenzamide has been found to modulate the immune system, which makes it a potential candidate for the treatment of autoimmune disorders.

Advantages and Limitations for Lab Experiments

N-[4-(isobutyrylamino)-3-methoxyphenyl]-2-methylbenzamide has several advantages for lab experiments, including its high potency and selectivity for the adenosine A3 receptor, which allows for the study of specific signaling pathways and biological effects. However, N-[4-(isobutyrylamino)-3-methoxyphenyl]-2-methylbenzamide also has some limitations, including its poor solubility in water, which can make it difficult to administer in vivo, and its potential for off-target effects at high concentrations.

Future Directions

There are several future directions for the study of N-[4-(isobutyrylamino)-3-methoxyphenyl]-2-methylbenzamide. One area of research is the development of new analogs with improved pharmacokinetic properties and selectivity for the adenosine A3 receptor. Another area of research is the investigation of the potential therapeutic applications of N-[4-(isobutyrylamino)-3-methoxyphenyl]-2-methylbenzamide in various diseases, including cancer, inflammation, and autoimmune disorders. Finally, the study of the mechanism of action of N-[4-(isobutyrylamino)-3-methoxyphenyl]-2-methylbenzamide and its downstream signaling pathways will provide valuable insights into its biological effects and potential therapeutic applications.

Synthesis Methods

N-[4-(isobutyrylamino)-3-methoxyphenyl]-2-methylbenzamide can be synthesized through a multi-step process involving the reaction of 3-methoxy-4-nitrobenzoic acid with isobutyryl chloride, followed by the reduction of the nitro group with iron and hydrochloric acid. The resulting amine is then coupled with 2-methylbenzoic acid to obtain the final product, N-[4-(isobutyrylamino)-3-methoxyphenyl]-2-methylbenzamide.

Scientific Research Applications

N-[4-(isobutyrylamino)-3-methoxyphenyl]-2-methylbenzamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and autoimmune disorders. It has been shown to have anti-tumor properties by inhibiting the growth and proliferation of cancer cells. It also exhibits anti-inflammatory effects by reducing the production of pro-inflammatory cytokines and chemokines. In addition, N-[4-(isobutyrylamino)-3-methoxyphenyl]-2-methylbenzamide has been found to modulate the immune system, which makes it a potential candidate for the treatment of autoimmune disorders.